Cas no 866940-63-8 (N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(R)-2'-(dimethylamino)-(1,1'-binaphthalen)-2-yl]thiourea)

N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(R)-2'-(dimethylamino)-(1,1'-binaphthalen)-2-yl]thiourea is a chiral thiourea derivative featuring a binaphthyl backbone and trifluoromethyl-substituted aromatic groups. Its structural design confers strong hydrogen-bonding capabilities, making it an effective organocatalyst for asymmetric transformations. The presence of electron-withdrawing trifluoromethyl groups enhances its Lewis acidity, while the dimethylamino moiety contributes to stereocontrol in catalytic processes. This compound is particularly useful in enantioselective reactions, such as Michael additions and Friedel-Crafts alkylations, due to its rigid, well-defined chiral environment. Its stability under various reaction conditions and high selectivity make it a valuable tool in synthetic organic chemistry for constructing complex chiral molecules.

N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(R)-2'-(dimethylamino)-(1,1'-binaphthalen)-2-yl]thiourea structure

866940-63-8 structure

Product Name:N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(R)-2'-(dimethylamino)-(1,1'-binaphthalen)-2-yl]thiourea

CAS No:866940-63-8

MF:C₃₁H₂₃F₆N₃S

MW:583.589846849442

MDL:MFCD27920533

CID:2356377

Update Time:2025-10-08

N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(R)-2'-(dimethylamino)-(1,1'-binaphthalen)-2-yl]thiourea Chemical and Physical Properties

Names and Identifiers

- N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(R)-2'-(dimethylamino)-(1,1'-binaphthalen)-2-yl]thiourea
- 1-[3,5-Bis(trifluoromethyl)phenyl]-3-[2'-(dimethylamino)-1,1'-bin aphthalen-2-yl]thioure
- N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(R)-2'-(dimethylamino)[1,1'-binaphthalen]-2-yl]thiourea
- N-[3,5-Bis(trifluoromethyl)phenyl]-N′-[(1R)-2′-(dimethylamino)[1,1′-binaphthalen]-2-yl]thiourea (ACI)
- MDL： MFCD27920533
- Inchi： 1S/C31H23F6N3S/c1-40(2)26-14-12-19-8-4-6-10-24(19)28(26)27-23-9-5-3-7-18(23)11-13-25(27)39-29(41)38-22-16-20(30(32,33)34)15-21(17-22)31(35,36)37/h3-17H,1-2H3,(H2,38,39,41)
- InChI Key： RBTCRINIDGCSBC-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(F)(F)F)C=C(NC(NC2C(C3=C(N(C)C)C=CC4C3=CC=CC=4)=C3C(C=CC=C3)=CC=2)=S)C=1)(F)F

N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(R)-2'-(dimethylamino)-(1,1'-binaphthalen)-2-yl]thiourea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0481-100mg	N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(R)-2'-(dimethylamino)-(1,1'-binaphthalen)-2-yl]thiourea	866940-63-8	98%,99%e.e.	100mg	¥1215.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0481-50mg	N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(R)-2'-(dimethylamino)-(1,1'-binaphthalen)-2-yl]thiourea	866940-63-8	98%,99%e.e.	50mg	¥810.0	2024-07-19
Alichem	A219006162-1g	(S)-1-(3,5-Bis(trifluoromethyl)phenyl)-3-(2'-(dimethylamino)-[1,1'-binaphthalen]-2-yl)thiourea	866940-63-8	95%	1g	$2019.60	2023-08-31
ChemScence	CS-0091915-250mg	N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(R)-2'-(dimethylamino)[1,1'-binaphthalen]-2-yl]thiourea	866940-63-8	≥97.0%	250mg	$230.0	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N854162-100mg	N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(R)-2'-(dimethylamino)[1,1'-binaphthalen]-2-yl]thiourea	866940-63-8	≥98%,99%e.e.	100mg	￥1,967.40	2022-09-01
eNovation Chemicals LLC	D382875-100mg	N-[3,5-bis(trifluoroMethyl)phenyl]-N'-[(1R)-2'-(diMethylaMino)[1,1'-binaphthalen]-2-yl]- Thiourea	866940-63-8	97%	100mg	$470	2024-05-24
eNovation Chemicals LLC	D382875-500mg	N-[3,5-bis(trifluoroMethyl)phenyl]-N'-[(1R)-2'-(diMethylaMino)[1,1'-binaphthalen]-2-yl]- Thiourea	866940-63-8	97%	500mg	$1280	2024-05-24
eNovation Chemicals LLC	D382875-1g	N-[3,5-bis(trifluoroMethyl)phenyl]-N'-[(1R)-2'-(diMethylaMino)[1,1'-binaphthalen]-2-yl]- Thiourea	866940-63-8	97%	1g	$2085	2024-05-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N56680-100mg	1-[3,5-Bis(trifluoromethyl)phenyl]-3-[2'-(dimethylamino)-1,1'-bin aphthalen-2-yl]thioure	866940-63-8		100mg	￥2798.0	2022-04-27
ChemScence	CS-0091915-100mg	N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(R)-2'-(dimethylamino)[1,1'-binaphthalen]-2-yl]thiourea	866940-63-8	≥97.0%	100mg	$156.0	2022-04-26

N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(R)-2'-(dimethylamino)-(1,1'-binaphthalen)-2-yl]thiourea Production Method

Production Method 1

141977-92-6

866940-63-8

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water ; 15 min, rt
1.2 Reagents: Sodium cyanoborohydride ; 15 min, rt
1.3 Reagents: Acetic acid ; 4 h, rt
1.4 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt
2.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; overnight, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt
3.1 Solvents: Dichloromethane ; 0 °C; overnight, rt

Reference

Organocatalytic Asymmetric Michael Addition of 2,4-Pentandione to Nitroolefins

Wang, Jian; et al, Organic Letters, 2005, 7(21), 4713-4716

Production Method 2

587838-60-6

866940-63-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt
2.1 Solvents: Dichloromethane ; 0 °C; overnight, rt

Reference

A novel bis-thiourea organocatalyst for the asymmetric aza-Henry reaction

Rampalakos, Constantinos; et al, Advanced Synthesis & Catalysis, 2008, 350, 1785-1790

Production Method 3

587838-60-6

866940-63-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt
2.1 Solvents: Dichloromethane ; 0 °C; overnight, rt

Reference

Organocatalytic Asymmetric Michael Addition of 2,4-Pentandione to Nitroolefins

Wang, Jian; et al, Organic Letters, 2005, 7(21), 4713-4716

Production Method 4

18741-85-0

866940-63-8

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Dichloromethane ; 0 °C; overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt
2.1 Solvents: Tetrahydrofuran , Water ; 15 min, rt
2.2 Reagents: Sodium cyanoborohydride ; 15 min, rt
2.3 Reagents: Acetic acid ; 4 h, rt
2.4 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt
3.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; overnight, rt
3.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt
4.1 Solvents: Dichloromethane ; 0 °C; overnight, rt

Reference

Organocatalytic Asymmetric Michael Addition of 2,4-Pentandione to Nitroolefins

Wang, Jian; et al, Organic Letters, 2005, 7(21), 4713-4716

Production Method 5

23165-29-9

587838-62-8

866940-63-8

Reaction Conditions

1.1 Solvents: Dichloromethane ; 0 °C; overnight, rt

Reference

A novel bis-thiourea organocatalyst for the asymmetric aza-Henry reaction

Rampalakos, Constantinos; et al, Advanced Synthesis & Catalysis, 2008, 350, 1785-1790

Production Method 6

23165-29-9

587838-62-8

866940-63-8

Reaction Conditions

1.1 Solvents: Dichloromethane ; 0 °C; overnight, rt

Reference

Organocatalytic Asymmetric Michael Addition of 2,4-Pentandione to Nitroolefins

Wang, Jian; et al, Organic Letters, 2005, 7(21), 4713-4716

Production Method 7

141977-92-6

866940-63-8

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water ; 15 min, rt
1.2 Reagents: Sodium cyanoborohydride ; 15 min, rt
1.3 Reagents: Acetic acid ; 4 h, rt
1.4 Reagents: Sodium hydroxide Solvents: Water ; pH 7
2.1 Reagents: Hydrochloric acid Solvents: Ethanol ; overnight, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt
3.1 Solvents: Dichloromethane ; 0 °C; overnight, rt

Reference

Chiral Binaphthyl-Derived Amine-Thiourea Organocatalyst-Promoted Asymmetric Morita-Baylis-Hillman Reaction

Wang, Jian; et al, Organic Letters, 2005, 7(19), 4293-4296

Production Method 8

141977-92-6

866940-63-8

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water ; 15 min, rt
1.2 Reagents: Sodium cyanoborohydride ; 15 min, rt
1.3 4 h, rt
1.4 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt
2.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; overnight, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt
3.1 Solvents: Dichloromethane ; 0 °C; overnight, rt

Reference

A novel bis-thiourea organocatalyst for the asymmetric aza-Henry reaction

Rampalakos, Constantinos; et al, Advanced Synthesis & Catalysis, 2008, 350, 1785-1790

Production Method 9

18741-85-0

866940-63-8

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Dichloromethane ; 0 °C; overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt
2.1 Solvents: Tetrahydrofuran , Water ; 15 min, rt
2.2 Reagents: Sodium cyanoborohydride ; 15 min, rt
2.3 4 h, rt
2.4 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt
3.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; overnight, rt
3.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt
4.1 Solvents: Dichloromethane ; 0 °C; overnight, rt

Reference

A novel bis-thiourea organocatalyst for the asymmetric aza-Henry reaction

Rampalakos, Constantinos; et al, Advanced Synthesis & Catalysis, 2008, 350, 1785-1790

Production Method 10

18741-85-0

866940-63-8

Reaction Conditions

1.1 Solvents: Acetic acid , Dichloromethane ; overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7
2.1 Solvents: Tetrahydrofuran , Water ; 15 min, rt
2.2 Reagents: Sodium cyanoborohydride ; 15 min, rt
2.3 Reagents: Acetic acid ; 4 h, rt
2.4 Reagents: Sodium hydroxide Solvents: Water ; pH 7
3.1 Reagents: Hydrochloric acid Solvents: Ethanol ; overnight, rt
3.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7, rt
4.1 Solvents: Dichloromethane ; 0 °C; overnight, rt

Reference

Chiral Binaphthyl-Derived Amine-Thiourea Organocatalyst-Promoted Asymmetric Morita-Baylis-Hillman Reaction

Wang, Jian; et al, Organic Letters, 2005, 7(19), 4293-4296